2-ethyl-N-[3-(morpholin-4-yl)propyl]hexanamide

• IUPAC Name: 2-ethyl-N-(3-morpholin-4-ylpropyl)hexanamide
• InChI: InChI=1S/C15H30N2O2/c1-3-5-7-14(4-2)15(18)16-8-6-9-17-10-12-19-13-11-17/h14H,3-13H2,1-2H3,(H,16,18)
• InChI Key: GSHZRGYAEMQCTK-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(CC)C(=O)NCCCN1CCOCC1
• Molecular Formula: C15H30N2O2
• Molecular Weight: 270.41 g/mol

Description

2-ethyl-N-[3-(morpholin-4-yl)propyl]hexanamide is a chemical compound with the molecular formula C15H30N2O2. It is characterized by the presence of a morpholine ring, which is a six-membered ring containing both nitrogen and oxygen atoms.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-ethyl-N-[3-(morpholin-4-yl)propyl]hexanamide typically involves the reaction of 2-ethylhexanoyl chloride with 3-(morpholin-4-yl)propylamine. The reaction is carried out in the presence of a base, such as triethylamine, to neutralize the hydrochloric acid formed during the reaction. The reaction is typically conducted in an organic solvent, such as dichloromethane, at room temperature. The product is then purified by recrystallization or column chromatography .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, industrial methods may incorporate more robust purification techniques, such as high-performance liquid chromatography (HPLC), to ensure the purity of the final product .

Chemical Reactions Analysis

Types of Reactions

2-ethyl-N-[3-(morpholin-4-yl)propyl]hexanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the morpholine ring can be substituted with other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an aqueous medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted morpholine derivatives.

Scientific Research Applications

2-ethyl-N-[3-(morpholin-4-yl)propyl]hexanamide has several scientific research applications:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential as a biochemical probe to study enzyme activities and protein interactions.

Medicine: Explored for its potential therapeutic properties, including its use as a precursor for drug development.

Industry: Utilized in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-ethyl-N-[3-(morpholin-4-yl)propyl]hexanamide involves its interaction with specific molecular targets, such as enzymes or receptors. The morpholine ring can form hydrogen bonds and other interactions with the active sites of enzymes, potentially inhibiting their activity. Additionally, the compound may interact with cellular membranes, affecting their permeability and function .

Comparison with Similar Compounds

Similar Compounds

N-ethyl-2-morpholin-4-ylethanamine: Similar in structure but with different alkyl chain lengths.

2-morpholinoethanesulphonic acid: Contains a morpholine ring but differs in functional groups.

N-ethyl-2-morpholin-4-ylethanamine: Another compound with a morpholine ring but different substituents.

Uniqueness

2-ethyl-N-[3-(morpholin-4-yl)propyl]hexanamide is unique due to its specific combination of the morpholine ring and the hexanamide moiety. This combination imparts distinct chemical and biological properties, making it a valuable compound for various applications .